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Compound of Interest

Compound Name: 3-Acetylthiophene

Cat. No.: B072516

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential information regarding the molecular weight and chemical formula
of 3-Acetylthiophene, a key building block in the synthesis of various pharmaceuticals and
advanced materials. The data is presented in a clear, tabular format for ease of reference.
Additionally, a structural representation is provided using the DOT language for visualization.

Core Molecular Data

The fundamental chemical properties of 3-Acetylthiophene are summarized below. This data
Is crucial for stoichiometric calculations in reaction planning and for the characterization of
synthesized compounds.

Property Value Citations
Molecular Formula CeHeOS [LI[21[3][4]1[5]16]
Molecular Weight 126.17 g/mol [11121131[7]
Alternate Molecular Weight 126.18 g/mol [415161181

Methyl 3-thienyl ketone, 3-
Synonyms Acetothienone, 1-(thiophen-3- [11121[3]

yl)ethan-1-one

CAS Number 1468-83-3 [1][3][4][6]
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Structural Representation

To facilitate a deeper understanding of its chemical reactivity and spatial arrangement, the
molecular structure of 3-Acetylthiophene is visualized below. This diagram illustrates the
connectivity of the atoms within the molecule, highlighting the thiophene ring and the acetyl
functional group.

Chemical Information for 3-Acetylthiophene

Molecular Formula

CsHeOS

Molecular Weight

126.17 g/mol

Click to download full resolution via product page

Caption: Molecular Formula and Weight of 3-Acetylthiophene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 3-Acetylthiophene:
Molecular Weight and Formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072516#3-acetylthiophene-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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